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Compound of Interest

Ethyl 2-formyloxazole-4-
Compound Name:
carboxylate

Cat. No.: B175793

CAS Number: 181633-60-3

This technical guide provides a comprehensive overview of Ethyl 2-formyloxazole-4-
carboxylate, a heterocyclic organic compound of interest to researchers and professionals in
drug development and organic synthesis. While specific data for this compound is limited in
publicly available literature, this guide synthesizes information on its core structure, plausible
synthetic routes, and potential applications by drawing parallels with closely related analogues.

Chemical Structure and Properties

Ethyl 2-formyloxazole-4-carboxylate features an oxazole ring substituted with a formyl group
at the 2-position and an ethyl carboxylate group at the 4-position. The presence of these
functional groups imparts a unique chemical reactivity, making it a potentially valuable building
block in medicinal chemistry.

Table 1: Physicochemical Properties of Structurally Similar Compounds

Due to the limited availability of specific experimental data for Ethyl 2-formyloxazole-4-
carboxylate, the following table presents data for analogous compounds to provide a
comparative context.
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Molecular . ]
Compound Molecular . Melting Point
CAS Number Weight ( g/mol
Name Formula ) (°C)
Ethyl 2-
aminothiazole-4-  5398-36-7 C6H8N202S 172.20 177-181
carboxylate
Ethyl 2-
bromothiazole-4-  100367-77-9 C6H6BrNO2S 236.09 67-71
carboxylate
Ethyl 2-(3-formyl-
4-
hydroxyphenyl)-4  161798-01-2 C14H13NO4S 291.32 116

-methylthiazole-

5-carboxylate

Data sourced from publicly available chemical databases.

Plausible Synthetic Methodologies

The synthesis of Ethyl 2-formyloxazole-4-carboxylate is not well-documented in readily
accessible scientific literature. However, based on established organic chemistry principles for
the synthesis of substituted oxazoles, a plausible synthetic pathway can be proposed. A
common route to the oxazole-4-carboxylate core involves the cyclization of a serine-derived
intermediate. The introduction of the formyl group at the 2-position could be a subsequent step
or integrated into the initial cyclization.

Proposed Experimental Protocol: Two-Step Synthesis from a Precursor

This hypothetical protocol is based on general methods for oxazole synthesis and subsequent
formylation.

Step 1: Synthesis of Ethyl oxazole-4-carboxylate

o Materials: Diethyl bromomalonate, formamide, polyphosphoric acid.
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e Procedure: A mixture of diethyl bromomalonate and an excess of formamide is heated. The
resulting intermediate is then cyclized using a dehydrating agent such as polyphosphoric
acid to yield Ethyl oxazole-4-carboxylate. The crude product is purified by column

chromatography.
Step 2: Formylation at the 2-position

o Materials: Ethyl oxazole-4-carboxylate, a suitable formylating agent (e.g., Vilsmeier-Haack
reagent prepared from DMF and POCIs), and a non-polar solvent.

e Procedure: To a solution of Ethyl oxazole-4-carboxylate in an appropriate solvent, the
formylating reagent is added dropwise at a controlled temperature. The reaction is monitored
by TLC. Upon completion, the reaction is quenched, and the product, Ethyl 2-
formyloxazole-4-carboxylate, is extracted and purified.

Diagram 1: Proposed Synthesis Workflow
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Caption: A potential two-step synthesis route to Ethyl 2-formyloxazole-4-carboxylate.

Potential Applications in Drug Discovery and
Development

The structural motifs present in Ethyl 2-formyloxazole-4-carboxylate suggest its potential
utility as a versatile scaffold in drug discovery. The oxazole ring is a common feature in many
biologically active compounds and natural products. The formyl group provides a reactive
handle for a variety of chemical transformations, allowing for the synthesis of a diverse library
of derivatives.

Potential Roles:

o Intermediate for Lead Compound Synthesis: The aldehyde functionality can be readily
converted into other functional groups, such as amines, alcohols, or carboxylic acids,
enabling the exploration of structure-activity relationships (SAR).

o Fragment-Based Drug Design: The molecule itself could serve as a fragment for screening
against biological targets.

e Precursor to Bioactive Molecules: The oxazole core is found in compounds with a wide range
of activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Diagram 2: Logical Relationships in Drug Discovery
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Caption: A conceptual workflow illustrating the potential use of the title compound in a drug
discovery program.
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Conclusion

Ethyl 2-formyloxazole-4-carboxylate, CAS number 181633-60-3, represents a chemical
entity with significant potential for applications in synthetic and medicinal chemistry. While
direct experimental data remains scarce, this guide has provided a plausible framework for its
synthesis and has highlighted its potential as a valuable building block in the development of
novel therapeutic agents. Further research into the synthesis and reactivity of this compound is
warranted to fully explore its utility.

 To cite this document: BenchChem. [An In-depth Technical Guide on Ethyl 2-formyloxazole-
4-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175793#ethyl-2-formyloxazole-4-carboxylate-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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